Cas no 6736-77-2 (Glucose-1-phosphate Dipotassium Salt)

• Product Name: Glucose-1-phosphate Dipotassium Salt
• CAS No: 6736-77-2
• MF: C₆H₁₁K₂O₉P
• MW: 336.316505670547
• CID: 965903
• PubChem ID: 81217
• Update Time: 2025-10-25

Glucose-1-phosphate Dipotassium Salt Chemical and Physical Properties

Names and Identifiers

• glucose 1-(dipotassium phosphate)
• α-D-Glucose 1-Phosphate Dipotassium Salt Discontinued See G596815
• D-GLUCOSE-1-PHOSPHATE DIPOTASSIUM SALT
• dipotassium,[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• α-D-Glucose 1-Phosphate DipotassiuM Salt
• α-D-Glucose 1-Phosphate Dipotassium Salt Discontinued See G596815
• A-d-glucopyranose
• dipotassium 1-o-phosphonato-
• EINECS 229-788-6
• Glucose-1-phosphate,dipotassium salt
• Glucose-1-phosphate dipotassium salt
• dipotassium;[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] phosphate
• .ALPHA.-GLUCOSE-1-PHOSPHATE DIPOTASSIUM
• Potassium(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-ylphosphate
• 6736-77-2
• .ALPHA.-D-GLUCOPYRANOSYL PHOSPHATE DIPOTASSIUM SALT
• DIPOTASSIUM GLUCOSE 1-PHOSPHATE
• .ALPHA.-D-GLUCOSE 1-PHOSPHATE DIPOTASSIUM SALT
• DIPOTASSIUM .ALPHA.-D-GLUCOSE 1-PHOSPHATE
• alpha -D-Glucose 1-phosphate dipotassium salt
• alpha-D-Glucopyranose, 1-(dihydrogen phosphate), dipotassium salt
• Q27288314
• .alpha.-D-Glucopyranose, 1-(dihydrogen phosphate), dipotassium salt
• Potassium (2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl phosphate
• alpha-D-Galactopyranosyl 1-phosphate dipotassium salt
• alpha-Glucose-1-phosphate dipotassium
• Alpha-D-glucose 1-phosphate dipotassium salt
• Glucose-1-phosphate, dipotassium salt
• MFCD00150979
• AKOS027276367
• RW10Q965QO
• UNII-RW10Q965QO
• a-D-Galactose-1-phosphate dipotassium salt pentahydrate
• KCIDZIIHRGYJAE-PKXGBZFFSA-L
• alpha-glucose-1-phosphate
• alpha-D-Galactose-1-phosphate dipotassium salt dihydrate
• Glucose-1-phosphate Dipotassium Salt

• MDL： MFCD00006586
• Inchi： 1S/C6H13O9P.2K/c7-1-2-3(8)4(9)5(10)6(14-2)15-16(11,12)13;;/h2-10H,1H2,(H2,11,12,13);;/q;2*+1/p-2/t2-,3-,4+,5-,6-;;/m1../s1
• InChI Key： KCIDZIIHRGYJAE-PKXGBZFFSA-L
• SMILES： [K+].[K+].P(=O)([O-])([O-])O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 351.93600
• Monoisotopic Mass: 335.9414819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 163Ų

Experimental Properties

• PSA: 200.45000
• LogP: -3.06540

Additional information on Glucose-1-phosphate Dipotassium Salt

Recent Advances in Glucose-1-phosphate Dipotassium Salt (CAS: 6736-77-2) Research and Applications

Glucose-1-phosphate dipotassium salt (CAS: 6736-77-2) is a critical biochemical reagent widely used in enzymatic studies, metabolic pathway analysis, and pharmaceutical research. Recent studies have highlighted its role in glycogen metabolism, bacterial cell wall synthesis, and as a substrate for various glycosyltransferases. This research brief synthesizes the latest findings on its applications, mechanisms, and potential therapeutic implications.

A 2023 study published in the Journal of Biological Chemistry demonstrated the compound's utility in elucidating the catalytic mechanisms of glycogen phosphorylase. Researchers employed X-ray crystallography and kinetic assays to analyze the interaction between Glucose-1-phosphate dipotassium salt and the enzyme's active site, revealing novel allosteric regulation patterns. These findings have significant implications for understanding metabolic disorders such as glycogen storage diseases.

In the field of antimicrobial research, a recent Nature Communications paper (2024) investigated the compound's role in peptidoglycan biosynthesis pathways of drug-resistant Staphylococcus aureus. The study utilized isotopic labeling with Glucose-1-phosphate dipotassium salt to track cell wall precursor synthesis, identifying potential targets for novel antibiotic development. This approach offers promising avenues against multidrug-resistant pathogens.

Pharmaceutical applications have seen notable progress, with several 2024 pre-clinical studies exploring Glucose-1-phosphate dipotassium salt as a precursor for oligosaccharide synthesis in glycoconjugate vaccines. Its high purity and stability under physiological conditions make it particularly valuable for these applications. Current Good Manufacturing Practice (cGMP) production methods have been refined to ensure batch-to-batch consistency for therapeutic use.

Analytical chemistry advancements include the development of novel HPLC-MS methods for quantifying Glucose-1-phosphate dipotassium salt in complex biological matrices, as reported in Analytical Chemistry (2023). These techniques enable more accurate pharmacokinetic studies and quality control in pharmaceutical formulations containing this compound.

Future research directions focus on the compound's potential in metabolic engineering and synthetic biology applications. A 2024 Metabolic Engineering study demonstrated its use in optimizing nucleotide sugar biosynthesis pathways for biopharmaceutical production. The dipotassium salt formulation shows superior solubility characteristics compared to other salts, making it particularly useful for high-throughput screening applications.

In conclusion, recent research on Glucose-1-phosphate dipotassium salt (6736-77-2) continues to expand its applications across multiple domains of chemical biology and medicine. From fundamental biochemical research to therapeutic development, this compound remains a versatile tool with growing importance in both academic and industrial settings. Ongoing studies promise to further elucidate its potential in addressing current challenges in metabolic diseases and antimicrobial resistance.